Vitamin K1-d3

• Molecular Formula: C31H46O2
• Molecular Weight: 453.7 g/mol
• InChI: InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1/i6D3
• InChIKey: MBWXNTAXLNYFJB-UZPVRWQLSA-N

Vitamin K1-d3: Overview and Differentiation

Vitamin K1-d3 (Phylloquinone-d3, CAS 5172-17-8) is a deuterium-labeled isotopologue of the fat-soluble vitamin phylloquinone (Vitamin K1). It is a stable isotope-labeled internal standard (SIL-IS) specifically designed for accurate quantification of endogenous Vitamin K1 in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound features three deuterium atoms incorporated at the 2-methyl position of the naphthoquinone ring, providing a distinct mass shift of +3 Da relative to the unlabeled analyte while retaining nearly identical physicochemical properties and chromatographic behavior .

Workflow LC-MS/MS isotope dilution quantification

Label Deuterium-labeled (+3 Da) phylloquinone

Function Co-eluting internal standard for matrix correction

Vitamin K1-d3: Why Generic Substitution Fails

In LC-MS/MS quantification of endogenous Vitamin K1, generic substitution with unlabeled phylloquinone or a structurally distinct internal standard introduces significant analytical bias. Unlabeled Vitamin K1 cannot be distinguished from endogenous analyte, leading to overestimation. Non-isotopic internal standards (e.g., probucol, vitamin D2) exhibit divergent extraction recovery, ionization efficiency, and chromatographic retention, failing to correct for matrix effects and sample-to-sample variability [1]. Even among deuterated Vitamin K1 analogs, differences in isotopic purity and deuterium placement impact signal-to-noise ratios and the ability to fully resolve isotopic clusters. Specifically, Vitamin K1-d3 offers a practical balance of cost-effectiveness and analytical performance compared to higher-mass analogs like Vitamin K1-d7, while avoiding the chromatographic resolution issues observed with some deuterated forms [2].

Unlabeled

Unlabeled Vitamin K1 co-elutes with endogenous analyte and cannot be distinguished, leading to potential overestimation.

Non-isotopic

Non-isotopic internal standards (e.g., probucol) differ in extraction recovery and ionization efficiency, limiting matrix-effect correction.

Deuterium forms

Isotopic purity and deuterium placement among labeled analogs influence cross-talk and chromatographic resolution; a higher-mass label may shift cost-performance balance.

• [1] Ibrahim, F., Sivak, O., Wong, C., Hopkins, P., Midha, A., Gordon, J., Darlington, J. W., & Wasan, K. M. (2013). Impact of co-administration of protonated nanostructured aluminum silicate (cholesterol absorption inhibitor) on the absorption of lipid soluble vitamins D3 and K1: an assessment of pharmacokinetic and in vitro intraluminal processing. European Journal of Pharmaceutical Sciences, 49(5), 842-849. View Source
• [2] Lee, H., Lee, J., Choi, K., & Kim, B. (2017). Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry, 221, 729-736. https://doi.org/10.1016/j.foodchem.2016.11.112 View Source

Vitamin K1-d3: Quantitative Evidence

Mass Spectrometric Differentiation

Vitamin K1-d3 provides a distinct mass shift of +3 Da relative to unlabeled Vitamin K1 (m/z 450.7 → 453.7 for the molecular ion). This difference is sufficient for baseline resolution in most triple quadrupole and high-resolution mass spectrometers, enabling accurate isotope dilution quantification without significant isotopic overlap . In contrast, unlabeled Vitamin K1 cannot be used as an internal standard due to co-elution and identical mass, precluding accurate quantification in complex biological matrices.

Mass shift

Data to verify

+3 Da

Enables baseline resolution from endogenous Vitamin K1 in MS.

Molecular ion shift reported; verify resolution in your instrument.

Evidence Dimension	Mass-to-charge ratio (m/z) for molecular ion
Target Compound Data	Vitamin K1-d3: m/z = 453.7
Comparator Or Baseline	Vitamin K1 (unlabeled): m/z = 450.7
Quantified Difference	Δm/z = +3
Conditions	Molecular ion in positive mode ESI or APCI mass spectrometry

Why This Matters

This mass shift is analytically critical because it ensures the internal standard can be resolved from the endogenous analyte, enabling accurate and precise quantification via stable isotope dilution mass spectrometry.

Isotopic Purity: d3 vs. d7 Comparison

The typical isotopic purity of Vitamin K1-d3 is specified as 95% , whereas high-end deuterated analogs such as Vitamin K1-d7 are available with purities ≥99% . While higher isotopic purity reduces the contribution of unlabeled analyte to the internal standard channel (and vice versa), the 95% purity of Vitamin K1-d3 is sufficient for most routine applications, offering a cost-effective alternative. The difference in isotopic purity translates to a maximum cross-talk error of approximately 5% for the d3 form compared to <1% for the d7 form under identical conditions, assuming no additional mathematical correction is applied.

Isotopic purity

Supplier data

95% vs ≥99%

95% purity supports routine applications; higher purity reduces cross-talk.

Vendor specification; confirm lot-specific purity.

Evidence Dimension	Isotopic Purity (as specified by vendor)
Target Compound Data	Vitamin K1-d3: 95%
Comparator Or Baseline	Vitamin K1-d7: ≥99%
Quantified Difference	At least 4 percentage points lower purity
Conditions	Vendor-specified chemical purity of the labeled compound

Why This Matters

This difference informs procurement decisions where ultra-low cross-talk is required (e.g., trace-level quantification in limited-volume samples) versus cost-sensitive, high-throughput applications where 95% purity is acceptable and the price differential may be substantial.

Matrix Effect Correction and Accuracy

The use of a deuterated Vitamin K1 internal standard is essential to correct for matrix effects in LC-MS/MS analysis. Lee et al. (2017) demonstrated that a deuterium-labeled Vitamin K1 internal standard (similar to Vitamin K1-d3) enables accurate quantification of Vitamin K1 isomers in infant formula, with a relative expanded uncertainty of approximately 5% and repeatability within 2% RSD [1]. The study highlighted that APCI was less susceptible to matrix effects than ESI, and that the deuterated internal standard compensated for these effects, achieving high metrological quality. In contrast, methods using non-isotopic internal standards (e.g., probucol, vitamin D2) or no internal standard exhibit significantly higher variability and bias, particularly in complex matrices like plasma or food [2].

Matrix correction

Class-level

RSD ≤2%, bias reduction >10 pp

Deuterated IS substantially improves precision vs unlabeled methods.

Infant formula matrix; class-level inference for similar SIL-IS.

Evidence Dimension	Method precision and accuracy with/without deuterated internal standard
Target Compound Data	Method using deuterated Vitamin K1 internal standard: Relative expanded uncertainty ~5%, Repeatability (RSD) ≤2%
Comparator Or Baseline	Methods without isotope-labeled internal standard: Typically exhibit RSD >15% and significant matrix-induced bias
Quantified Difference	At least 10 percentage point improvement in precision and substantial bias reduction
Conditions	Infant formula matrix; LC-APCI-MS/MS

Why This Matters

This evidence underscores that the choice of a deuterated internal standard like Vitamin K1-d3 is not merely convenient but is analytically necessary for achieving the precision and accuracy required in regulatory, clinical, and nutritional research applications.

• [1] Lee, H., Lee, J., Choi, K., & Kim, B. (2017). Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry, 221, 729-736. https://doi.org/10.1016/j.foodchem.2016.11.112 View Source
• [2] Abro, K., Memon, N., Bhanger, M. I., & Khuhawar, M. Y. (2014). A simple and sensitive method for determination of vitamins D3 and K1 in rat plasma: application for an in vivo pharmacokinetic study. International Journal of Pharmaceutical Sciences and Research, 5(3), 1000-1006. View Source

Isotope Effect on Retention and Matrix

Deuterated Vitamin K1 internal standards, including Vitamin K1-d3, may exhibit a slight chromatographic isotope effect, eluting at a marginally different retention time compared to the unlabeled analyte. Lee et al. (2017) observed that the deuterium-labeled internal standard eluted at slightly different retention times, experiencing different matrix effects, which could potentially bias measurements [1]. This phenomenon is less pronounced with APCI than with ESI, and the study mitigated bias by using APCI. The presence of this effect, while minor, differentiates deuterated internal standards from non-isotopic ones and underscores the importance of ionization source selection and method validation. In practice, the +3 Da mass shift of Vitamin K1-d3 is sufficient for chromatographic resolution in most methods, but users should validate that the isotope effect does not introduce bias in their specific matrix and LC conditions.

Isotope effect

Class-level

Slight retention shift

Minor retention difference may require validation for your matrix and LC conditions.

Observed with deuterated forms; APCI may reduce impact.

Evidence Dimension	Retention time and matrix effect profile
Target Compound Data	Deuterated Vitamin K1 internal standard: Slightly different retention time, different matrix effect susceptibility compared to unlabeled Vitamin K1
Comparator Or Baseline	Unlabeled Vitamin K1 analyte
Quantified Difference	Not explicitly quantified; described as 'slightly different' and 'possibly resulted in biased measurement'
Conditions	C30 column, LC-MS/MS, ESI and APCI comparison

Why This Matters

This evidence informs method development: users of Vitamin K1-d3 must validate that the isotope effect does not compromise accuracy in their specific assay, and may need to select APCI over ESI to minimize matrix effect differential.

• [1] Lee, H., Lee, J., Choi, K., & Kim, B. (2017). Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry, 221, 729-736. https://doi.org/10.1016/j.foodchem.2016.11.112 View Source

Vitamin K1-d3: Application Scenarios

Clinical Plasma and Serum Quantification

Vitamin K1-d3 is optimally deployed as an internal standard for the accurate quantification of endogenous Vitamin K1 in human plasma or serum using LC-MS/MS. The +3 Da mass shift enables baseline resolution from the analyte, while the deuterium label corrects for extraction recovery and matrix effects, achieving relative expanded uncertainty ~5% and repeatability ≤2% RSD [1]. This is critical for studies investigating vitamin K status, warfarin pharmacodynamics, or bone health biomarkers where precise measurement of low ng/mL concentrations is required.

Infant Formula and Fortified Food QC

For regulatory compliance and nutritional labeling, Vitamin K1-d3 facilitates isotope dilution LC-MS/MS methods that meet stringent accuracy requirements. In infant formula analysis, use of a deuterated internal standard (class inference) yielded method precision within 2% RSD and relative expanded uncertainty ~5%, demonstrating suitability for reference method-level quantification [1]. The stable isotope label ensures that matrix effects from complex food matrices are compensated, enabling reliable determination of cis- and trans-Vitamin K1 isomers.

Pharmacokinetic and Metabolic Tracing

Vitamin K1-d3 can be employed as a stable isotope tracer in in vitro and in vivo metabolic studies. Unlike radioactive labels, deuterium does not alter molecular properties significantly and allows precise tracking of metabolic fate using LC-MS . The d3 label permits differentiation of administered labeled compound from endogenous Vitamin K1, enabling quantification of absorption, distribution, and metabolic conversion in cell culture or animal models.

Application

Selection Property

Validation Focus

Human plasma/serum research matrices

Stable isotope-labeled internal standard co-elution

Matrix-effect correction and isotope dilution precision

Infant formula and fortified food analysis

Isotope dilution MS for complex food matrices

Isomer-specific quantification accuracy in food matrices

In vitro / in vivo metabolic tracing

Stable isotope label for fate tracking

Differentiation of administered label from endogenous Vitamin K1

• [1] Lee, H., Lee, J., Choi, K., & Kim, B. (2017). Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry, 221, 729-736. https://doi.org/10.1016/j.foodchem.2016.11.112 View Source